Cas no 952057-98-6 (Karrikin 11)

• Product Name: Karrikin 11
• CAS No: 952057-98-6
• MF: C₇H₈O₅
• MW: 172.14
• CID: 5046749
• Update Time: 2025-07-15

Karrikin 11 Chemical and Physical Properties

Names and Identifiers

• Karrikin 11

• Inchi： 1S/C7H8O5/c8-4-2-11-7(10)6-3(4)1-5(9)12-6/h1,4,6-8,10H,2H2/t4-,6-,7+/m1/s1
• InChI Key： RUJWBBAVRBNHNV-QXRNQMCJSA-N
• SMILES： [C@@H]1(O)CO[C@H](O)[C@]2([H])OC(=O)C=C12

Additional information on Karrikin 11

Exploring Karrikin 11 (CAS No. 952057-98-6): A Breakthrough in Plant Growth Regulation

In the realm of plant science and agricultural innovation, Karrikin 11 (CAS No. 952057-98-6) has emerged as a pivotal compound with transformative potential. As researchers and growers alike seek sustainable solutions to enhance crop yields and resilience, this molecule stands out for its unique ability to modulate plant growth processes. The growing interest in Karrikin 11 benefits and Karrikin 11 applications reflects a broader shift toward eco-friendly agrochemicals that align with global food security goals.

Derived from the karrikin family of plant growth regulators, Karrikin 11 (CAS No. 952057-98-6) mimics the effects of smoke-derived compounds that naturally stimulate seed germination in fire-prone ecosystems. This mechanism has captured attention in precision agriculture circles, where seed priming technologies and drought resistance strategies are hot topics. Recent studies highlight its role in activating plant stress responses, making it a candidate for addressing climate change-related challenges in farming.

The molecular structure of Karrikin 11 (CAS No. 952057-98-6) enables selective interaction with KAI2 receptor proteins, triggering downstream signaling pathways that influence photomorphogenesis and root development. This specificity differentiates it from traditional plant hormones like auxins or gibberellins, offering researchers a refined tool for crop optimization. Laboratories focusing on high-throughput plant phenotyping frequently incorporate Karrikin 11 studies to explore these nuanced physiological effects.

Commercial interest in Karrikin 11 formulations has surged alongside consumer demand for organic farming inputs. Unlike synthetic growth regulators, Karrikin 11 (CAS No. 952057-98-6) occurs at low concentrations in nature, aligning with the bio-stimulant market trend toward minimal environmental impact. Manufacturers are exploring nanocarrier delivery systems to enhance its field stability—a response to frequent searches about improving agrochemical efficiency.

From a biochemical perspective, the stability profile of Karrikin 11 (CAS No. 952057-98-6) makes it suitable for various seed coating applications, a technique gaining traction in smart agriculture systems. Its compatibility with microbial inoculants addresses another common query about synergistic soil treatments. Field trials demonstrate particular efficacy in legume crops and cereals, where enhanced root nodulation and nutrient uptake have been documented.

Ongoing research explores Karrikin 11's potential in vertical farming setups, responding to urban agriculture trends. Its ability to influence light signaling pathways could optimize growth in controlled environments—a subject frequently searched in indoor farming forums. Meanwhile, patent analyses reveal innovative slow-release formulations designed to extend its activity throughout critical growth stages.

Quality control protocols for Karrikin 11 (CAS No. 952057-98-6) production emphasize HPLC-MS verification, ensuring consistency for research-grade standards and commercial preparations alike. This rigor supports reproducibility in studies investigating its effects on abiotic stress tolerance—a key concern in climate-smart agriculture discussions. Analytical method development remains an active area, with recent publications detailing UHPLC quantification techniques for trace analysis.

The regulatory status of Karrikin 11 varies by jurisdiction, but its classification generally falls under plant biostimulant regulations rather than traditional pesticide frameworks. This distinction matters for growers searching organic certification requirements or sustainable agriculture compliance. Documentation of its rapid environmental degradation addresses common queries about ecological safety profiles of growth regulators.

Looking ahead, Karrikin 11 (CAS No. 952057-98-6) research intersects with cutting-edge domains like plant epigenetics and CRISPR-based crop improvement. Its ability to "prime" plants for stress without genetic modification resonates with both non-GMO markets and climate adaptation research. Collaborative studies between academic institutions and agribusinesses aim to unlock its full potential while addressing practical questions about field application timing and economic viability.